2-(2-(benzo[d][1,3]dioxol-5-yl)acetamido)-N-methylthiophene-3-carboxamide

• IUPAC Name: 2-[[2-(1,3-benzodioxol-5-yl)acetyl]amino]-N-methylthiophene-3-carboxamide
• InChI: InChI=1S/C15H14N2O4S/c1-16-14(19)10-4-5-22-15(10)17-13(18)7-9-2-3-11-12(6-9)21-8-20-11/h2-6H,7-8H2,1H3,(H,16,19)(H,17,18)
• InChI Key: GUDOAZJIXYVLNB-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(SC=C1)NC(=O)CC2=CC3=C(C=C2)OCO3
• Molecular Formula: C15H14N2O4S
• Molecular Weight: 318.3 g/mol

Description

The molecule “2-(2-(benzo[d][1,3]dioxol-5-yl)acetamido)-N-methylthiophene-3-carboxamide” is a complex organic compound. It consists of two moieties: the naphthalene moiety and the 1,2-methylenedioxybenxene group. The naphthalene ring and 1,2-methylenedioxybenxene ring are not coplanar with a dihedral angle of 53.5.

Synthesis Analysis

The synthesis of similar compounds has been reported in various studies. For instance, one study describes the synthesis of a related compound using 2-(benzo[d][1,3]dioxol-5-yl)acetyl chloride and 2-amino-4-iodobenzoic. Another study reports the synthesis of novel organoselenium compounds incorporating the benzo[d][1,3]dioxole subunit.

Molecular Structure Analysis

The molecular structure of this compound is complex and consists of multiple ring structures. The crystal structure of a similar compound, 2-(benzo[d][1,3]dioxol-5-yl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborinine, has been reported. The structure consists of a 1,3-benzodioxole ring system and two thiophene rings.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex due to its structure. One study describes an unexpected opening of a quinazoline ring during the synthesis of a related compound. Another study reports the cleavage of the Se–Se bond with sodium borohydride or rongalite followed by the addition of suitable electrophiles.

Scientific Research Applications

Anti-Inflammatory and Analgesic Properties

The compound’s structural features suggest potential anti-inflammatory and analgesic effects. . Further investigations into its mechanism of action and efficacy are ongoing.

Flavouring Agent

While not a natural compound, it has been synthesized for use as a flavouring substance in specific food categories. . Its aromatic properties may contribute to enhancing the sensory experience in food products.

Crystallography Studies

The crystal structure of a related compound, benzo[d][1,3]dioxol-5-yl-2-(6-methoxynaphthalen-2-yl)propanoate , has been determined experimentally. . Such studies aid in understanding its stability and reactivity.